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Compound of Interest

Compound Name: N-methyl-N-phenylpropanamide

Cat. No.: B186507 Get Quote

An In-depth Technical Guide to N-methyl-N-phenylpropanamide

This guide provides a comprehensive overview of N-methyl-N-phenylpropanamide, including

its nomenclature, chemical and physical properties, proposed synthesis and analysis

methodologies, and a discussion of its known biological context. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity and Nomenclature
N-methyl-N-phenylpropanamide is a chemical compound with the molecular formula

C₁₀H₁₃NO. It is classified as a tertiary amide.

Synonyms and Alternative Names: A variety of synonyms and identifiers are used for N-
methyl-N-phenylpropanamide in chemical literature and databases. These are crucial for

comprehensive literature searches and material procurement.
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Identifier Type Value

IUPAC Name N-methyl-N-phenylpropanamide.[1]

CAS Number 5827-78-1.[1]

Molecular Formula C₁₀H₁₃NO.[1][2]

Synonyms

Propionanilide, N-methyl-; N-

Methylpropionanilide; NSC-406733;

Propanamide, N-methyl-N-phenyl-; n-methyl-n-

phenylpropionamide.

Physicochemical Properties
The physicochemical properties of a compound are essential for its handling, formulation, and

development.

Property Value Source

Molecular Weight 163.22 g/mol .[1][2] PubChem

Melting Point 57-57.5 °C ChemicalBook

Boiling Point 133 °C (at 10 mmHg) ChemicalBook

Computed XLogP3 1.6 PubChem

Topological Polar Surface Area 20.3 Å² PubChem

Synthesis and Purification
While specific detailed experimental protocols for the synthesis of N-methyl-N-
phenylpropanamide are not readily available in the searched literature, a plausible synthetic

route can be inferred from standard organic chemistry principles and protocols for similar

compounds, such as N-methyl-N-phenylacrylamide. The most common method for forming

such amides is the acylation of a secondary amine.
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Proposed Synthetic Protocol: Acylation of N-
methylaniline
A likely synthetic pathway involves the reaction of N-methylaniline with propanoyl chloride or

propanoic anhydride in the presence of a non-nucleophilic base to neutralize the acidic

byproduct.

Reaction Scheme:

Reactants
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N-methylaniline

Triethylamine
Dichloromethane
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N-methyl-N-phenylpropanamide

Triethylammonium chloride

+

+
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Caption: Proposed synthesis of N-methyl-N-phenylpropanamide.

Methodology:

Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and a

dropping funnel under an inert atmosphere (e.g., nitrogen), dissolve N-methylaniline and a

non-nucleophilic base such as triethylamine in an anhydrous solvent like dichloromethane

(DCM).
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Acylation: Cool the solution to 0-5 °C using an ice bath. Add propanoyl chloride dropwise to

the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until

completion. The progress can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is typically washed with water and brine to

remove the base's salt and other aqueous-soluble impurities.

Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filtered, and the solvent is removed under reduced pressure.

Purification
The crude product can be purified by one of the following methods, depending on the nature of

the impurities:

Recrystallization: If the product is a solid, it can be recrystallized from a suitable solvent

system. The choice of solvent depends on the solubility of the product and impurities.

Column Chromatography: For both solid and oil products, flash column chromatography on

silica gel is a standard method for achieving high purity. A gradient of solvents, such as ethyl

acetate in hexanes, is commonly used as the eluent.

Analytical Characterization
The identity and purity of the synthesized N-methyl-N-phenylpropanamide should be

confirmed using standard analytical techniques.
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Analytical Workflow

Purified Compound

NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS) Purity Assessment

(e.g., HPLC, GC)

Structural Confirmation

Click to download full resolution via product page

Caption: General analytical workflow for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl,

ethyl, and phenyl protons.

¹³C NMR: The carbon NMR spectrum will confirm the presence of the carbonyl carbon, as

well as the carbons of the methyl, ethyl, and phenyl groups.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic strong absorption

band for the amide carbonyl (C=O) stretching vibration, typically in the range of 1630-1680

cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the

compound and can provide information about its fragmentation pattern, further confirming its

structure.

Biological Activity and Signaling Pathways
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Based on the available literature, there is no significant information regarding the specific

biological activity, pharmacological properties, or mechanism of action of N-methyl-N-
phenylpropanamide. The compound is primarily described as a chemical intermediate.

It is important to distinguish N-methyl-N-phenylpropanamide from structurally related

compounds that may have biological activity. For instance, the core structure is found in some

pharmacologically active molecules, but this does not imply that N-methyl-N-
phenylpropanamide itself is active. Any investigation into the biological effects of this

compound would represent novel research.

Conclusion
N-methyl-N-phenylpropanamide is a well-defined chemical entity with established

nomenclature and physicochemical properties. While detailed, peer-reviewed synthetic

protocols are not abundant, its synthesis can be readily achieved through standard amidation

reactions. Its characterization relies on conventional spectroscopic and chromatographic

techniques. Currently, there is a lack of data on its biological activity, presenting an opportunity

for future research. This guide provides a foundational understanding for researchers and

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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